Cas no 2055233-32-2 (Ir-(R)-DTB-SpiroSAP, 97+%)

• Product Name: Ir-(R)-DTB-SpiroSAP, 97+%
• CAS No: 2055233-32-2
• MF: C₅₀H₆₆ClIrNPS₂
• MW: 1003.83950662613
• MDL: MFCD30187949
• CID: 4771111
• Update Time: 2026-02-26

Ir-(R)-DTB-SpiroSAP, 97+% Chemical and Physical Properties

Names and Identifiers

• {(S)-(-)-7-[N-(1,3-dithian-2-yl)methylamino]-7'-[bis(3,5-di-t-butylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobindane}chlorodihydroiridium(III)
• Ir-(R)-DTB-SpiroSAP, 97+%

• MDL： MFCD30187949
• Inchi： 1S/C50H66NPS2.ClH.Ir/c1-46(2,3)35-26-36(47(4,5)6)29-39(28-35)52(40-30-37(48(7,8)9)27-38(31-40)49(10,11)12)42-19-14-17-34-21-23-50(45(34)42)22-20-33-16-13-18-41(44(33)50)51-32-43-53-24-15-25-54-43;;/h13-14,16-19,26-31,43,51H,15,20-25,32H2,1-12H3;1H;/q;;+1/p-1/t50-;;/m1../s1
• InChI Key： SWRBTMIHUUXVAY-DXNFFJMCSA-M
• SMILES： [Ir]Cl.S1CCCSC1CNC1=CC=CC2CC[C@@]3(C=21)C1C(=CC=CC=1CC3)P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 56
• Rotatable Bond Count: 10
• Complexity: 1140
• Topological Polar Surface Area: 62.6